Cas no 16312-81-5 (1,2,4-Triazolidine-3,5-dione, 4-(1-methylethyl)-)

• Product Name: 1,2,4-Triazolidine-3,5-dione, 4-(1-methylethyl)-
• CAS No: 16312-81-5
• MF: C₅H₉N₃O₂
• MW: 143.143860578537
• CID: 3806396
• PubChem ID: 12374858
• Update Time: 2025-04-22

1,2,4-Triazolidine-3,5-dione, 4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidine-3,5-dione, 4-(1-methylethyl)-
• 4-(1-Methylethyl)-1,2,4-triazolidine-3,5-dione
• 16312-81-5
• DTXSID701246389

• Inchi： 1S/C5H9N3O2/c1-3(2)8-4(9)6-7-5(8)10/h3H,1-2H3,(H,6,9)(H,7,10)
• InChI Key： CWMRUOCBGPHVFQ-UHFFFAOYSA-N
• SMILES： N1C(=O)N(C(C)C)C(=O)N1

Computed Properties

• Exact Mass: 143.069476538Da
• Monoisotopic Mass: 143.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.4Ų